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Compound of Interest

Compound Name: Suberoyl! bis-hydroxamic acid

Cat. No.: B611044

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for the handling of Suberoyl
bis-hydroxamic acid (SAHA), also known as Vorinostat. Adherence to these procedures is
essential for ensuring the safety of all laboratory personnel and the integrity of your research.
SAHA is a potent histone deacetylase (HDAC) inhibitor with significant biological activity and
potential hazards.

. Hazard Identification and Risk Assessment

SAHA presents several health risks that necessitate careful handling.[1] It is suspected of
causing genetic defects, may damage fertility or the unborn child, and can cause organ
damage through prolonged or repeated exposure.[1] Ingestion is harmful, and it is very toxic to
aquatic life.[1]
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Hazard Classification

Description

GHS Pictogram

Category 4: Harmful if

Acute Toxicity, Oral GHSO07
swallowed.[1]
o Category 2: Suspected of
Germ Cell Mutagenicity ) ) GHSO08
causing genetic defects.[1]
] o Category 1B: May damage
Reproductive Toxicity - ) GHSO08
fertility or the unborn child.[1]
» o Category 1: Causes damage
Specific Target Organ Toxicity
to organs through prolonged or  GHSO08
(Repeated Exposure)
repeated exposure.[1]
Hazardous to the Aquatic Category 1: Very toxic to
_ o GHSO09
Environment, Acute Hazard aguatic life.[1]
Hazardous to the Aquatic Category 1: Very toxic to
Environment, Long-Term aquatic life with long lasting GHSO09

Hazard

effects.[1]

Il. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling SAHA in any form (powder or solution). Proper

inspection and use of PPE are the first line of defense against exposure.[2]
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PPE Category

Specification

Rationale

Hand Protection

Double gloving: Disposable
utility gloves over disposable

latex or nitrile gloves.

Prevents skin contact and

absorption.

Body Protection

Disposable closed-front gown

or coveralls.

Protects skin and personal

clothing from contamination.

Respiratory Protection

NIOSH-approved air-purifying
half-mask respirator with a
high-efficiency filter. For brief
or low-level exposure, a
respiratory filter device may be
sufficient. For intensive or
longer exposure, a self-
contained breathing apparatus

is required.[1]

Prevents inhalation of
aerosolized powder or

droplets.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes

and airborne patrticles.

lll. Operational Plan: Step-by-Step Handling

Procedures

This workflow is designed to minimize exposure and ensure safe handling from receipt to

disposal.
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Figure 1. SAHA Handling Workflow
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Caption: Workflow for the safe handling of Suberoyl bis-hydroxamic acid.
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1. Pre-Handling Preparations:

e Receiving and Storage: Upon receipt, inspect the container for damage. Store SAHA in a
designated, well-ventilated, dry area at room temperature (20-25°C), away from heat and
direct sunlight.[3][4]

e Documentation: Maintain an accurate inventory of the chemical. Ensure the Safety Data
Sheet (SDS) is readily accessible to all personnel.[5]

» Designated Area: All handling of SAHA powder should be conducted in a designated area,
such as a chemical fume hood or a ventilated enclosure, to minimize inhalation exposure.

2. Handling the Solid Compound:

o Personal Protective Equipment: Before entering the designated handling area, don the
appropriate PPE as specified in the table above.

e Weighing: To prevent inhalation of the powder, weigh SAHA in a chemical fume hood. Use a
dedicated spatula and weighing paper.

e Dissolving: SAHA is soluble in DMSO and to a lesser extent in water.[6] Prepare stock
solutions in the fume hood. Add the solvent to the solid slowly to avoid splashing. If
sonication is required for dissolution, ensure the container is properly sealed.[6]

3. Post-Handling Procedures:

» Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment that
have come into contact with SAHA using an appropriate cleaning agent (e.g., 70% ethanol
followed by water).

» PPE Removal: Remove PPE in the designated area, avoiding contamination of skin and
clothing. Dispose of single-use PPE as hazardous waste.

» Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if
gloves were worn.[2]

IV. Disposal Plan
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Proper disposal of SAHA and contaminated materials is critical to prevent environmental
contamination and accidental exposure.

Waste Stream Disposal Protocol

Dispose of as hazardous chemical waste in a
Unused Solid SAHA clearly labeled, sealed container. Follow all

local, state, and federal regulations.

) ) ) Place in a designated, sealed hazardous waste
Contaminated Labware (e.qg., pipette tips, tubes) )
container.

o ) ) Collect in a labeled, sealed, and chemically
Liquid Waste (e.g., stock solutions, experimental ] ] )
resistant container. Do not pour down the drain.

[7]

media)

) Dispose of in a designated hazardous waste
Contaminated PPE o )
container immediately after use.

V. Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
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Emergency Scenario Immediate Action Steps

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention.

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding
Eye Contact ) ] ) ]

the eyelids open. Seek immediate medical

attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Evacuate the immediate area. If the spill is small
and you are trained to do so, contain the spill
Spil with absorbent material. Wear appropriate PPE
during cleanup. For large spills, evacuate the
laboratory and contact the institution's

environmental health and safety office.

By adhering to these guidelines, you contribute to a safer research environment for yourself
and your colleagues. Always prioritize safety when working with potent chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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